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Compound of Interest

Compound Name: J-104129

Cat. No.: B608162 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for the handling and disposal of J-104129, a potent and selective M3 muscarinic receptor

antagonist. All personnel must adhere to these procedures to ensure a safe laboratory

environment.

J-104129 is a powerful research compound requiring stringent safety measures. As a selective

M3 muscarinic receptor antagonist, it can elicit significant physiological effects. Inhalation,

ingestion, or skin contact may lead to adverse effects associated with anticholinergic agents,

such as dry mouth, blurred vision, increased heart rate, and in cases of significant exposure,

more severe symptoms including urinary retention and respiratory distress.[1][2][3] Therefore,

the following personal protective equipment (PPE) and handling protocols are mandatory.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure risk. The following table

summarizes the required equipment for various laboratory activities involving J-104129.
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Activity Required PPE

Weighing and Aliquoting (Powder)

- Disposable, solid-front lab coat with tight cuffs-

Double gloves (nitrile or neoprene)- A-PAPR

(Air-Purifying Respirator with a P100 filter) or

equivalent- Safety glasses with side shields and

a face shield

Solution Preparation and Handling

- Disposable, solid-front lab coat with tight cuffs-

Double gloves (nitrile or neoprene)- Safety

glasses with side shields- Work within a certified

chemical fume hood

General Laboratory Operations
- Standard lab coat- Single pair of gloves

(nitrile)- Safety glasses

Operational Plan: Safe Handling Workflow
Adherence to a standardized workflow is critical for minimizing the risk of exposure and

contamination. The following diagram outlines the procedural steps for safely handling J-
104129 in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b608162?utm_src=pdf-body
https://www.benchchem.com/product/b608162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup and Disposal

Don appropriate PPE

Prepare designated work area in fume hood

Gather all necessary materials and equipment

Weigh J-104129 powder in a containment balance or fume hood

Proceed to handling

Dissolve J-104129 in appropriate solvent

Handle solutions within the fume hood

Decontaminate all work surfaces

Proceed to cleanup

Dispose of all waste in designated hazardous waste containers

Doff PPE in the correct order

Click to download full resolution via product page

Caption: Safe Handling Workflow for J-104129.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b608162?utm_src=pdf-body-img
https://www.benchchem.com/product/b608162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of J-104129 and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Solid Waste:

All disposable materials that have come into contact with J-104129, including gloves, weigh

boats, and pipette tips, must be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste:

Solutions containing J-104129 should be collected in a labeled, sealed container designated

for halogenated or non-halogenated solvent waste, depending on the solvent used.

Do not pour any solutions containing J-104129 down the drain.

Decontamination:

All surfaces and equipment should be decontaminated using a suitable laboratory detergent

followed by a rinse with 70% ethanol.

Experimental Protocols: Stock Solution Preparation
Objective: To prepare a 10 mM stock solution of J-104129 fumarate in DMSO.

Materials:

J-104129 fumarate (Molecular Weight: 500.63 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Vortex mixer

Sterile microcentrifuge tubes or vials
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Procedure:

Preparation: Don all required PPE for handling powder and work within a chemical fume

hood.

Weighing: Carefully weigh out 5.01 mg of J-104129 fumarate into a tared microcentrifuge

tube.

Dissolving: Add 1.0 mL of anhydrous DMSO to the tube.

Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved.

Storage: Store the stock solution at -20°C in a clearly labeled, sealed container. For long-

term storage, aliquoting is recommended to avoid repeated freeze-thaw cycles.

By implementing these safety and handling protocols, researchers can effectively mitigate the

risks associated with the potent M3 muscarinic receptor antagonist, J-104129, ensuring a

secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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